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Compound of Interest |

1-(2-
Compound Name: Methoxyphenyl)cyclopropane-1-

carboxylic acid

Cat. No.: B1369874

Disclaimer

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling 1-(2-Methoxyphenyl)cyclopropane-1-carboxylic
acid. At the time of writing, a comprehensive, peer-reviewed Safety Data Sheet (SDS) for this
specific compound (CAS No. 74205-24-6) was not available from a primary chemical supplier.
The following guidance is a synthesis of information from supplier data for the target compound
and SDSs of structurally related compounds, including various substituted
(methoxyphenyl)cyclopropane-carboxylic acids and general carboxylic acids.[1][2][3][4][5] It is
imperative to consult the direct supplier for a compound-specific SDS before handling and to
conduct a thorough, site-specific risk assessment.

Hazard Identification and Risk Profile

1-(2-Methoxyphenyl)cyclopropane-1-carboxylic acid is classified with several key hazards
based on available data.[6] Understanding these risks is the foundation for selecting
appropriate Personal Protective Equipment (PPE).

Primary Hazards:

o H315: Causes skin irritation.[2][3][5][6][7]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1369874?utm_src=pdf-interest
https://www.benchchem.com/product/b1369874?utm_src=pdf-body
https://www.benchchem.com/product/b1369874?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Hydroxybenzothiazole_2_carboxylic_acid.pdf
https://aksci.com/sds/9166DY_SDS.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F554001.pdf
https://www.fishersci.com/store/msds?partNumber=AC170710500&productDescription=1-%284-METHOXYPHENYL%29-1-CY+50GR&vendorId=VN00032119&countryCode=US&language=en
https://aksci.com/sds/8525AA_SDS.pdf
https://www.benchchem.com/product/b1369874?utm_src=pdf-body
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB31610270.htm
https://aksci.com/sds/9166DY_SDS.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F554001.pdf
https://aksci.com/sds/8525AA_SDS.pdf
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB31610270.htm
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2700%2F2721-9-12.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1369874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e H319: Causes serious eye irritation.[2][3][5][6][7]
o H335: May cause respiratory irritation.[2][3][5][6][7]

Structurally similar compounds are also noted as being harmful if swallowed.[3][7] As a solid,
this compound may exist as a fine powder, posing a risk of airborne dust generation during
handling.[8]

Core Personal Protective Equipment (PPE)
Requirements

A multi-layered PPE approach is mandatory to mitigate the identified risks. The selection of
PPE is not merely a checklist but a dynamic response to the specific procedures being
undertaken.
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PPE Category

Required Equipment &
Specifications

Rationale for Use

Eye and Face Protection

Chemical Splash Goggles &
Face Shield: Goggles must
meet ANSI Z87.1 standards or
equivalent. A full-face shield
must be worn over goggles
during procedures with a high
risk of splashing or dust
generation (e.g., transferring
large quantities, scraping
vials).[8][9]

Protects against direct contact
with airborne particles or
splashes, which can cause

serious eye irritation.[2][6]

Skin and Body Protection

Chemical-Resistant Gloves:
Nitrile or neoprene gloves are
recommended.[9][10] Gloves
must be inspected for tears or
holes before each use and
changed immediately if
contaminated. Double-gloving
is advised for enhanced
protection.[11] Laboratory
Coat: A standard flame-
resistant lab coat, fully
buttoned, is required.[8][10]
Full Coverage: Legs and feet
must be covered with
appropriate clothing and
closed-toe, chemical-resistant
shoes.[3][10]

Prevents skin irritation upon
direct contact.[2][6] The lab
coat and full-coverage clothing
protect against incidental

contact and minor spills.
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Engineering Controls: All
weighing and manipulation of

the solid compound must occur

within a certified chemical Mitigates the risk of respiratory

fume hood to minimize tract irritation from inhaling the

inhalation of dust.[1][8] fine powder.[2][6] A fume hood
Respiratory Protection Respirator: If engineering is the primary barrier;

controls are insufficient or respirators are for

during a large spill clean-up, a supplemental or emergency
NIOSH-approved N95 dust use.
respirator or higher is required

to prevent respiratory irritation.

[8]19]

Operational and Disposal Plans: A Step-by-Step
Guide

Safe handling extends beyond wearing PPE. It involves a systematic workflow from preparation
to disposal, designed to minimize exposure at every step.

Preparation and Engineering Controls

o Designate Area: All work with this compound must be performed in a designated area,
clearly marked, within a laboratory.

» Verify Ventilation: Before starting, ensure the chemical fume hood is operational and has a
valid certification.[8]

o Assemble Materials: Gather all necessary equipment, including spatulas, weigh boats,
glassware, and appropriately labeled waste containers, and place them inside the fume hood
to minimize traffic in and out of the containment area.[8]

Safe Handling Workflow

The following diagram outlines the logical flow for handling the compound safely.
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Caption: Experimental workflow for handling 1-(2-Methoxyphenyl)cyclopropane-1-carboxylic

acid.

Emergency Procedures

Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing.[2] Seek medical attention if irritation
persists.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally.[2] Remove contact lenses if present and easy to do.[2]
Seek immediate medical attention.

Inhalation: Move the person to fresh air and keep them at rest in a position comfortable for
breathing.[2] If you feel unwell, call a poison center or doctor.[2]

Spill: For small spills, absorb with an inert material (e.g., vermiculite, sand) and place it in a
sealed, labeled container for hazardous waste disposal.[2][10] For large spills, evacuate the
area and contact your institution's environmental health and safety department.[10] Ensure
adequate ventilation and wear full PPE, including respiratory protection, during cleanup.[12]

Disposal Plan

Proper disposal is a critical final step in the chemical handling lifecycle.

Solid Waste: All disposable materials contaminated with the compound (e.g., gloves, weigh
paper, paper towels) must be collected in a dedicated, clearly labeled hazardous waste
container.[8]

Unused Compound: The original container and any unused compound must be disposed of
as hazardous chemical waste.[2]

Regulatory Compliance: Dispose of all waste in accordance with all applicable federal, state,
and local environmental regulations.[1][5] Do not empty into drains or release into the
environment.[1][2] The compound may be dissolved in a combustible solvent and burned in a
chemical incinerator equipped with an afterburner and scrubber.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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